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Compound of Interest

Compound Name:
4-Fluoro-5-hydroxy-2-

methylbenzamide

Cat. No.: B8130904

Get Quote

CAS Registry Number: 2270905-39-8 Molecular Formula: C

H

FNO

Molecular Weight: 169.15 g/mol [1]

Executive Summary
4-Fluoro-5-hydroxy-2-methylbenzamide is a functionalized benzamide derivative

characterized by a tri-substituted benzene ring. Its structural core—combining a primary amide,

an ortho-methyl group, and a fluorinated phenol moiety—positions it as a critical scaffold in

medicinal chemistry, particularly as a potential metabolite of androgen receptor antagonists or

as a synthetic intermediate for kinase inhibitors.

This guide provides a rigorous physicochemical profile, detailing the compound's solubility,

ionization behavior, and solid-state characteristics. It moves beyond static data to provide the

methodological logic required for its experimental validation in drug development workflows.
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Chemical Identity & Structural Analysis[2]
The molecule features a dense substitution pattern that dictates its reactivity and physical

behavior. The 2-methyl group provides steric protection to the amide bond, potentially

enhancing metabolic stability against hydrolysis compared to non-methylated analogues. The

4-fluoro-5-hydroxy motif introduces a unique electronic push-pull system, where the fluorine

atom (electron-withdrawing) acidifies the adjacent phenolic hydroxyl group.

Key Physicochemical Parameters[3][4][5][6][7][8][9]
Parameter Value / Description Source/Note

IUPAC Name
4-Fluoro-5-hydroxy-2-

methylbenzamide
Standard Nomenclature

SMILES
CC1=CC(=C(C=C1C(=O)N)O)

F
ChemScene [1]

LogP (Calc) 0.94 Moderate Lipophilicity [1]

TPSA 63.32 Å Polar Surface Area [1]

H-Bond Donors
2 (Amide -NH

, Phenol -OH)
Structural Count

H-Bond Acceptors 2 (Amide C=O, Phenol -O-) Structural Count

pKa (Acidic) ~8.8 – 9.2 (Predicted)
Phenolic OH (acidified by

ortho-F)

Melting Point
190 – 225 °C (Predicted

range)
Solid-state crystalline lattice

Physicochemical Properties & Behavior[2][3][5]
Solubility & Lipophilicity
With a calculated LogP of ~0.94, the compound resides in the "sweet spot" for oral

bioavailability (Rule of 5 compliant) but leans towards low aqueous solubility in its neutral form.
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Aqueous Solubility: Expected to be low (< 1 mg/mL) at neutral pH due to the aromatic ring

and lipophilic methyl/fluoro substituents.

pH-Dependent Solubility: Solubility will increase significantly at pH > 10, where the phenolic

hydroxyl group deprotonates (forming the phenolate anion).

Organic Solvents: Highly soluble in DMSO, Methanol, and Ethyl Acetate; moderately soluble

in Dichloromethane.

Ionization (pKa)
The phenolic hydroxyl group at position 5 is the primary ionization center.

Effect of Fluorine: The fluorine atom at position 4 is ortho to the hydroxyl group. Through the

inductive effect (-I), fluorine withdraws electron density, stabilizing the phenoxide anion and

lowering the pKa relative to unsubstituted phenol (pKa ~10).

Estimated pKa: The pKa is expected to shift down to the 8.8–9.2 range. This is critical for

formulation, as the compound may exist as a mixture of neutral and ionized species in the

intestinal environment (pH 7-8).

Analytical Characterization Strategies
Validating the identity of 4-Fluoro-5-hydroxy-2-methylbenzamide requires detecting specific

spectral signatures arising from the Fluorine-Hydrogen interactions.

Nuclear Magnetic Resonance (NMR)[10]
H NMR (DMSO-d

):

Amide Protons: Two broad singlets (or one broad peak) around

7.0–8.0 ppm.

Phenolic Proton: A singlet (often broad) around

9.5–10.5 ppm, disappearing upon D
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O exchange.

Aromatic Protons: Two singlets (or doublets with small coupling) for H-3 and H-6.

Critical Feature: The proton at position 3 (ortho to F) will show a characteristic

coupling (typically 6–10 Hz).

Methyl Group: A sharp singlet at

2.2–2.4 ppm.

F NMR: A single signal around

-110 to -130 ppm.

Mass Spectrometry (LC-MS)
Ionization: ESI+ (M+H)

= 170.15 m/z; ESI- (M-H)

= 168.15 m/z.

Fragmentation: Expect neutral loss of NH

(17 Da) from the amide or CO (28 Da) from the phenol moiety.

Experimental Protocols
Protocol A: Potentiometric pKa Determination
Rationale: Accurate pKa is essential for predicting absorption and solubility profiling.

Preparation: Dissolve 2 mg of the compound in a co-solvent mixture (e.g., 30%

Methanol/Water) to ensure initial solubility.

Titration: Titrate with 0.1 M KOH using a standardized potentiometric titrator (e.g., Sirius T3

or similar) under inert gas (N

) to prevent carbonate formation.
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Data Processing: Perform a Yasuda-Shedlovsky extrapolation to determine the aqueous pKa

(at 0% solvent).

Validation: The titration curve should show a single inflection point corresponding to the

phenolic deprotonation.

Protocol B: Thermodynamic Solubility (Shake-Flask)
Rationale: Kinetic solubility often overestimates true solubility; thermodynamic data is required

for formulation.

Saturation: Add excess solid compound (~5 mg) to 1 mL of buffer (pH 1.2, 6.8, and 7.4) in

glass vials.

Equilibration: Shake at 37°C for 24 hours.

Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PVDF filter

(pre-saturated to minimize adsorption).

Quantification: Analyze the filtrate via HPLC-UV (254 nm). Calculate concentration against a

standard curve prepared in DMSO.

Visualization: Characterization Workflow
The following diagram outlines the logical flow for fully characterizing this compound,

distinguishing between solid-state and solution-phase analysis.
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Figure 1: Integrated workflow for the physicochemical characterization of 4-Fluoro-5-hydroxy-
2-methylbenzamide, ensuring data integrity from solid state to solution behavior.

Biological Relevance & Metabolic Pathway
This compound is structurally significant as a potential Phase I metabolite. The metabolic

hydrolysis of a nitrile precursor or the oxidative defluorination of related drugs often yields this

scaffold.

Glucuronidation: The exposed phenolic -OH (Position 5) is a "soft spot" for Phase II

metabolism. In vivo, this site is rapidly conjugated by UDP-glucuronosyltransferases (UGTs),

increasing water solubility for renal excretion.

Signaling: The diagram below illustrates the potential metabolic generation of this compound

from a hypothetical nitrile precursor (a common synthetic route).
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Figure 2: Synthetic and metabolic pathway illustrating the generation and subsequent

conjugation of the target benzamide.

References
MDPI. (2024).[2] Direct Synthesis of 2-(4-Hydroxyphenoxy)benzamide Derivatives.

Molecules. Retrieved from [Link]

National Institutes of Health (NIH). (2006). Crystallographic analysis of Fluorobenzoyl-

hydroxy-methylbenzohydrazide derivatives. PMC. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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